Cas no 1255352-25-0 (5-hydroxy-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-hydroxy-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1255352-25-0
• MF: C₅H₆N₂O₃
• MW: 142.1127409935
• CID: 4582282
• PubChem ID: 70173005
• Update Time: 2025-09-27

5-hydroxy-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-1-methyl-1H-pyrazole-4-carboxylic acid
• 2-methyl-3-oxo-1H-pyrazole-4-carboxylic acid
• SCHEMBL7722135
• 5-hydroxy-1-methyl-1H-pyrazole-4-carboxylicacid
• EN300-120893
• AKOS019061933
• Z1416168960
• CS-0300513
• AT14052
• 1255352-25-0
• 5-hydroxy-1-methyl-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C5H6N2O3/c1-7-4(8)3(2-6-7)5(9)10/h2,8H,1H3,(H,9,10)
• InChI Key： NWHXZVJVRPCYIQ-UHFFFAOYSA-N
• SMILES： N1(C)C(O)=C(C(O)=O)C=N1

Computed Properties

• Exact Mass: 142.03784206g/mol
• Monoisotopic Mass: 142.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives